Cas no 2228583-24-0 (1-(1-benzylpiperidin-2-yl)-2-chloroethan-1-one)

• Product Name: 1-(1-benzylpiperidin-2-yl)-2-chloroethan-1-one
• CAS No: 2228583-24-0
• MF: C₁₄H₁₈ClNO
• MW: 251.751822948456
• CID: 6035633
• PubChem ID: 165650401
• Update Time: 2025-10-28

1-(1-benzylpiperidin-2-yl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzylpiperidin-2-yl)-2-chloroethan-1-one
• EN300-1862528
• 2228583-24-0

• Inchi： 1S/C14H18ClNO/c15-10-14(17)13-8-4-5-9-16(13)11-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-11H2
• InChI Key： WQPOQYRVGXJOIY-UHFFFAOYSA-N
• SMILES： ClCC(C1CCCCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 251.1076919g/mol
• Monoisotopic Mass: 251.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(1-benzylpiperidin-2-yl)-2-chloroethan-1-one

Comprehensive Overview of 1-(1-Benzylpiperidin-2-yl)-2-chloroethan-1-one (CAS No. 2228583-24-0)

1-(1-Benzylpiperidin-2-yl)-2-chloroethan-1-one (CAS No. 2228583-24-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a piperidine core substituted with a benzyl group and a chloroacetyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The growing interest in 1-(1-benzylpiperidin-2-yl)-2-chloroethan-1-one aligns with current trends in precision medicine and small-molecule therapeutics. With the rise of AI-driven drug design and computational chemistry, this compound has been studied for its potential role in modulating neurotransmitter receptors. Its chloroacetyl group also makes it a candidate for proteolysis-targeting chimera (PROTAC) applications, a hot topic in modern pharmacology.

From a synthetic perspective, CAS No. 2228583-24-0 is often discussed in the context of N-heterocyclic compound synthesis. Its piperidine-benzyl scaffold is structurally similar to several FDA-approved drugs, which has led to investigations into its bioisosteric potential. Laboratories focusing on medicinal chemistry optimization frequently explore derivatives of this compound to improve blood-brain barrier permeability or target selectivity.

In analytical chemistry, 1-(1-benzylpiperidin-2-yl)-2-chloroethan-1-one presents interesting challenges due to its chiral center and polar functional groups. Advanced techniques like HPLC-MS and NMR spectroscopy are typically employed for characterization. The compound's stability under various pH conditions and its solubility profile are frequently examined parameters in preformulation studies.

The safety profile of CAS No. 2228583-24-0 is another area of active research. While not classified as hazardous under standard protocols, proper laboratory handling procedures are recommended when working with this compound. Recent publications have explored its metabolic pathways using in vitro liver microsome models, providing valuable data for ADME (Absorption, Distribution, Metabolism, Excretion) predictions.

From a commercial standpoint, the demand for 1-(1-benzylpiperidin-2-yl)-2-chloroethan-1-one has increased alongside the growth of contract research organizations (CROs) and custom synthesis services. Suppliers often highlight its purity grades (typically ≥95% by HPLC analysis) and offer customized scale-up synthesis options. The compound's structure-activity relationship (SAR) studies continue to be a focus area for patent applications in neurological disorder treatments.

Environmental considerations for CAS No. 2228583-24-0 include its biodegradability and ecotoxicological impact, which are increasingly important in green chemistry initiatives. Researchers are developing more sustainable synthetic routes using catalytic methods to reduce waste generation during production.

In summary, 1-(1-benzylpiperidin-2-yl)-2-chloroethan-1-one represents an important building block in modern chemical research. Its multifaceted applications span from drug discovery to material science, with ongoing studies exploring novel derivatives and applications. As the pharmaceutical industry continues to emphasize targeted therapies and personalized medicine, compounds like this will likely remain at the forefront of innovative research.